3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H14FN5O/c20-15-9-4-10-16(12-15)25-18-17(22-23-25)19(26)24(13-21-18)11-5-8-14-6-2-1-3-7-14/h1-10,12-13H,11H2/b8-5+
• InChI Key: UYFDUAVWFRDONB-VMPITWQZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F
• Molecular Formula: C19H14FN5O
• Molecular Weight: 347.3 g/mol

Description

3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as "FPTP" and is a member of the triazolopyrimidine family of compounds.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Compounds with structures similar to 3-(3-fluorophenyl)-6-[(E)-3-phenylprop-2-enyl]triazolo[4,5-d]pyrimidin-7-one have been synthesized and evaluated for their antimicrobial and anticancer activities. For instance, derivatives of pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5-one exhibited excellent antimicrobial activity against a range of microorganisms, indicating their potential as antimicrobial agents (Farghaly & Hassaneen, 2013). Similarly, [1,2,4]triazolo[1,5-a]pyrimidines have been studied for their unique mechanism of tubulin inhibition, presenting a class of anticancer agents with promising efficacy in overcoming multidrug resistance in cancer treatment (Zhang et al., 2007).

Neurological and Cognitive Disorders

Compounds based on triazolo[4,5-d]pyrimidin-7-one scaffolds have also been explored for their pharmacological potential in treating cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. A notable example includes a series of 3-aminopyrazolo[3,4-d]pyrimidinones designed as phosphodiesterase 1 (PDE1) inhibitors, demonstrating significant in vivo efficacy and currently being considered for clinical development to address cognitive deficits and other central nervous system disorders (Li et al., 2016).

Supramolecular Chemistry

The dihydropyrimidine-2,4-(1H,3H)-dione functionality, closely related to the triazolo[4,5-d]pyrimidin-7-one core, has been utilized in novel crown-containing hydrogen-bonded supramolecular assemblies. These studies demonstrate the compound's applicability in developing new materials with unique properties, such as enhanced hydrogen bonding capability for creating two-dimensional and three-dimensional networks in solid-state structures (Fonari et al., 2004).

Mechanism of Action

Mode of Action

It is known that triazolo[4,5-d]pyrimidine derivatives have shown promising antitumor activities . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

It is known that triazolo[4,5-d]pyrimidine derivatives have shown antitumor activities against several human cancer cell lines

Result of Action

It is known that triazolo[4,5-d]pyrimidine derivatives have shown antitumor activities against several human cancer cell lines .